Cas no 2694056-79-4 ((1S,4S)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid)

• Product Name: (1S,4S)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid
• CAS No: 2694056-79-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD34475317
• CID: 5683687
• PubChem ID: 164554756
• Update Time: 2025-05-20

(1S,4S)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-4-carboxylic acid, 1-methyl-, (1S,4S)-
• (1S,4S)-1-Methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• (1S,4S)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid

• MDL： MFCD34475317
• Inchi： 1S/C8H12O3/c1-7-2-3-8(4-7,5-11-7)6(9)10/h2-5H2,1H3,(H,9,10)/t7-,8-/m0/s1
• InChI Key： XYYNJRJQVQSMHH-YUMQZZPRSA-N
• SMILES： [C@@]12(C)C[C@@](C(O)=O)(CC1)CO2

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±23.0 °C(Predicted)
• pka: 4.48±0.40(Predicted)

Additional information on (1S,4S)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid

(1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid: A Comprehensive Overview

The compound (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid with CAS No. 2694056-79-4 is a bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclo[2.2.1]heptane framework, which imparts it with distinct physical and chemical properties. The bicyclic structure is a key feature that contributes to its stability and bioavailability, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the creation of bioactive molecules with enhanced pharmacokinetic profiles. The carboxylic acid group present in the molecule plays a crucial role in its interactions with biological systems, enabling it to serve as a versatile building block for medicinal chemists.

The synthesis of (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid involves a series of well-defined organic reactions, including ring-closing metathesis and stereocontrolled additions. These methods ensure the high enantiomeric purity required for its application in chiral recognition studies and asymmetric catalysis. The stereochemistry of the compound is critical, as it determines its biological activity and selectivity in various assays.

In terms of applications, this compound has been utilized in the development of peptide-based drugs and as a component in polymer materials with tailored mechanical properties. Its bicyclic structure provides rigidity and resistance to degradation, making it suitable for use in harsh environmental conditions or prolonged biological exposure.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid to various protein targets with high accuracy. These studies have revealed potential interactions with enzymes involved in metabolic pathways, suggesting its role as a lead compound for enzyme inhibitors or modulators.

The carboxylic acid group also facilitates the formation of amide bonds, enabling the creation of larger molecular constructs such as macrocycles or dendrimers. These structures have shown promise in drug delivery systems and nanotechnology applications.

In conclusion, (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2694056-79-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond.